![molecular formula C17H18FN5O3 B2647940 N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide CAS No. 1421458-56-1](/img/structure/B2647940.png)
N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
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Description
N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H18FN5O3 and its molecular weight is 359.361. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Disposition in Humans
Research on compounds structurally related to the chemical often focuses on their metabolism and disposition within the human body. For example, the study of a γ-Aminobutyric Acid Type A Receptor Partial Agonist revealed insights into the metabolic pathways and excretion profiles of novel pharmaceutical compounds (Shaffer et al., 2008). Such studies are critical for understanding how drugs are processed by the human body and the role of enzymes in their biotransformation.
Pharmacokinetics and Metabolite Profiling
The pharmacokinetics and metabolite profiling of novel compounds are crucial for their development as therapeutic agents. For instance, the disposition and metabolism study of SB-649868, an orexin 1 and 2 receptor antagonist, detailed the elimination pathways and metabolite identification, providing a foundation for further pharmacological studies (Renzulli et al., 2011).
Antibiotic Development
Investigations into the metabolism and disposition of antibiotics offer insights into their efficacy and safety profiles. GSK1322322, a peptidase deformylase inhibitor studied for its antibiotic properties, demonstrated significant findings regarding its absorption, bioavailability, and elimination, underscoring the importance of such research in developing new antibiotics (Mamaril-Fishman et al., 2014).
Neurotoxicity and Drug Safety
Understanding the potential neurotoxic effects of compounds is vital for assessing their safety. A study reported possible central and peripheral neurotoxicity induced by Linezolid, highlighting the importance of neurological monitoring during prolonged therapy (Ferry et al., 2005). Such research is critical for evaluating the safety profiles of new drugs and their impact on patient health.
properties
IUPAC Name |
N-[3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl]-6-oxo-1H-pyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FN5O3/c18-12-3-1-2-11(8-12)9-13(23-7-6-19-17(23)26)10-20-16(25)14-4-5-15(24)22-21-14/h1-5,8,13H,6-7,9-10H2,(H,19,26)(H,20,25)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSJHODKQXDIMQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)N1)C(CC2=CC(=CC=C2)F)CNC(=O)C3=NNC(=O)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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